Cas no 1262003-44-0 (4-(4-N,N-Dimethylsulfamoylphenyl)-2-methylphenol)

• Product Name: 4-(4-N,N-Dimethylsulfamoylphenyl)-2-methylphenol
• CAS No: 1262003-44-0
• MF: C₁₅H₁₇NO₃S
• MW: 291.365382909775
• MDL: MFCD18313498
• CID: 5168163
• Update Time: 2026-03-04

4-(4-N,N-Dimethylsulfamoylphenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-N,N-Dimethylsulfamoylphenyl)-2-methylphenol

• MDL： MFCD18313498
• Inchi： 1S/C15H17NO3S/c1-11-10-13(6-9-15(11)17)12-4-7-14(8-5-12)20(18,19)16(2)3/h4-10,17H,1-3H3
• InChI Key： DTESCIIBGKBEJW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C1C=CC(=C(C)C=1)O)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 407
• XLogP3: 2.7
• Topological Polar Surface Area: 66

Additional information on 4-(4-N,N-Dimethylsulfamoylphenyl)-2-methylphenol

Compound CAS No. 1262003-44-0: 4-(4-N,N-Dimethylsulfamoylphenyl)-2-methylphenol

The compound 4-(4-N,N-Dimethylsulfamoylphenyl)-2-methylphenol, with the CAS number 1262003-44-0, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which combines a phenolic group with a dimethyl sulfamoyl substituent, making it a versatile molecule for various applications.

Recent studies have highlighted the potential of 4-(4-N,N-Dimethylsulfamoylphenyl)-2-methylphenol in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. Researchers have found that the molecule's sulfamoyl group plays a crucial role in modulating its pharmacokinetic properties, enhancing its bioavailability and stability within biological systems.

The synthesis of CAS No. 1262003-44-0 involves a multi-step process that typically begins with the preparation of the dimethyl sulfamide intermediate, followed by nucleophilic aromatic substitution to introduce the phenolic moiety. This process has been optimized in recent years to improve yield and reduce production costs, making it more accessible for large-scale manufacturing.

In terms of physical properties, 4-(4-N,N-Dimethylsulfamoylphenyl)-2-methylphenol exhibits a melting point of approximately 155°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in both aqueous and organic reaction systems.

The compound's stability under various environmental conditions has also been extensively studied. Research indicates that it remains stable under normal storage conditions but may degrade under extreme heat or prolonged exposure to ultraviolet light, necessitating proper storage protocols to maintain its integrity.

One of the most promising applications of CAS No. 1262003-44-0 is in the field of biotechnology, where it has been used as a precursor for the synthesis of advanced biomaterials and drug delivery systems. Its ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and sensing technologies.

In conclusion, 4-(4-N,N-Dimethylsulfamoylphenyl)-2-methylphenol (CAS No. 1262003-44-0) is a multifaceted compound with a wide range of potential applications across various scientific disciplines. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing modern chemistry and medicine.